Cas no 5315-17-3 ((4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one)

(4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one structure
5315-17-3 structure
Product name:(4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one
CAS No:5315-17-3
MF:C17H12N2O5
MW:324.28758430481
CID:1584859
PubChem ID:2197911

(4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • (4Z)-2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one
    • (4Z)-2-(2-methoxyphenyl)-4-[(4-nitrophenyl)methylidene]-1,3-oxazol-5-one
    • 5315-17-3
    • AC1M3W9Q
    • DTXSID10366947
    • SR-01000552457-1
    • (4Z)-2-(2-METHOXYPHENYL)-4-[(4-NITROPHENYL)METHYLIDENE]-4,5-DIHYDRO-1,3-OXAZOL-5-ONE
    • AKOS002092968
    • SR-01000552457
    • CCG-5924
    • BIM-0016933.P001
    • 2-(2-methoxyphenyl)-4-(4-nitrobenzylidene)-1,3-oxazol-5(4H)-one
    • Inchi: InChI=1S/C17H12N2O5/c1-23-15-5-3-2-4-13(15)16-18-14(17(20)24-16)10-11-6-8-12(9-7-11)19(21)22/h2-10H,1H3/b14-10-
    • InChI Key: QWIWCGCBBCUOEV-UVTDQMKNSA-N
    • SMILES: COC1=CC=CC=C1C2=NC(=CC3=CC=C(C=C3)[N+](=O)[O-])C(=O)O2

Computed Properties

  • Exact Mass: 324.07466
  • Monoisotopic Mass: 324.074622
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.7
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.35
  • Boiling Point: 475.9°C at 760 mmHg
  • Flash Point: 241.6°C
  • Refractive Index: 1.629
  • PSA: 91.03

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